Cas no 2402-91-7 (2,3,4-Tribromopyridine)

• Product Name: 2,3,4-Tribromopyridine
• CAS No: 2402-91-7
• MF: C₅H₂Br₃N
• MW: 315.788078784943
• CID: 828753
• PubChem ID: 817095
• Update Time: 2025-07-18

2,3,4-Tribromopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tribromopyridine
• Pyridine, 2,3,4-tribromo- (Related Reference)
• 2,3,4-tribromo-pyridine
• 2,3,4-Tribrom-pyridin
• DTXSID30355737
• Bromwasserstoffsaures Di-Brompyridin
• DB-364325
• Pyridine, 2,3,4-tribromo-
• AKOS002709853
• SCHEMBL771361
• AC-907/25004324
• 2402-91-7

• MDL： MFCD00233998
• Inchi： 1S/C5H2Br3N/c6-3-1-2-9-5(8)4(3)7/h1-2H
• InChI Key： USXXIRQDHZXYHX-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1Br)Br

Computed Properties

• Exact Mass: 312.77400
• Monoisotopic Mass: 312.77374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.36910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,4-Tribromopyridine

Recent Advances in the Research of 2,3,4-Tribromopyridine (CAS: 2402-91-7)

2,3,4-Tribromopyridine (CAS: 2402-91-7) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in medicinal chemistry, agrochemicals, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2,3,4-Tribromopyridine as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromine atoms at the 2, 3, and 4 positions of the pyridine ring could be selectively substituted to generate a library of compounds with varying biological activities. This approach has opened new avenues for the development of targeted therapies for cancer and inflammatory diseases.

In another recent investigation, scientists utilized 2,3,4-Tribromopyridine as a precursor for the synthesis of luminescent materials. The study, published in Advanced Materials (2024), highlighted the compound's ability to form stable complexes with transition metals, resulting in materials with tunable emission properties. These findings have implications for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Furthermore, research in the field of agrochemicals has identified 2,3,4-Tribromopyridine as a potential scaffold for the design of new pesticides. A 2024 study in Pest Management Science reported that derivatives of this compound exhibited potent insecticidal activity against a range of agricultural pests, with minimal toxicity to non-target organisms. This suggests its potential as an environmentally friendly alternative to conventional pesticides.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,3,4-Tribromopyridine. Recent advancements in catalytic bromination methods, as described in Organic Process Research & Development (2023), have improved the efficiency and yield of its production, making it more accessible for industrial applications.

In conclusion, 2,3,4-Tribromopyridine (CAS: 2402-91-7) continues to be a compound of significant interest in multiple research domains. Its unique chemical properties and versatility make it a valuable building block for the development of new drugs, materials, and agrochemicals. Ongoing research is expected to further elucidate its potential and expand its applications in the coming years.